Cas no 55792-53-5 (Acetamide, N-(3-butoxyphenyl)-)

• Product Name: Acetamide, N-(3-butoxyphenyl)-
• CAS No: 55792-53-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 350874
• PubChem ID: 12244687
• Update Time: 2025-04-19

Acetamide, N-(3-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-butoxyphenyl)-
• N-(3-butoxyphenyl)acetamide
• AKOS000502618
• DTXSID60482141
• 55792-53-5
• AN-329/43449655

• Inchi： 1S/C12H17NO2/c1-3-4-8-15-12-7-5-6-11(9-12)13-10(2)14/h5-7,9H,3-4,8H2,1-2H3,(H,13,14)
• InChI Key： RESWNIAVSXLLNZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)NC(C)=O)CCCC

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 3.47340